2,6-Dibromo-4-fluorobenzoyl chloride
Overview
Description
2,6-Dibromo-4-fluorobenzoyl chloride (DBFBC) is a halogenated aromatic compound with a wide range of applications in pharmaceutical, chemical, and agricultural industries. It is used in the synthesis of various drugs, pesticides, and other compounds. DBFBC is an important intermediate in the synthesis of a variety of compounds and its properties have been studied extensively.
Scientific Research Applications
2,6-Dibromo-4-fluorobenzoyl chloride has been used in a variety of scientific research applications, including the synthesis of pharmaceuticals, pesticides, and other compounds. It has also been used as a reagent in the synthesis of peptides, peptidomimetics, and other organic compounds. In addition, this compound has been used in the synthesis of complex carbohydrates, such as glycosides, and in the synthesis of polymers.
Mechanism of Action
The mechanism of action of 2,6-Dibromo-4-fluorobenzoyl chloride is not fully understood. It is believed that the compound acts as an electrophile, reacting with nucleophiles such as amines, thiols, and alcohols. The reaction of this compound with nucleophiles results in the formation of a new carbon-halogen bond, which can be further modified by other reagents.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not well understood. It is known to be toxic to humans and animals, and is classified as a hazardous substance by the Environmental Protection Agency. It is also known to have mutagenic and teratogenic properties.
Advantages and Limitations for Lab Experiments
The advantages of using 2,6-Dibromo-4-fluorobenzoyl chloride in laboratory experiments include its high reactivity and its availability in a wide range of concentrations. It is also relatively inexpensive, making it a cost-effective reagent. However, this compound is toxic and should be handled with care. In addition, it is sensitive to light and heat, and should be stored in a cool, dark place.
Future Directions
Future research on 2,6-Dibromo-4-fluorobenzoyl chloride could focus on the development of new synthesis methods, the exploration of its biochemical and physiological effects, and the development of safer and more efficient methods for its use in laboratory experiments. Additionally, research could focus on the development of new applications for this compound, such as in the synthesis of complex carbohydrates and polymers. Finally, further research could explore the potential for this compound to be used as a drug or pesticide.
properties
IUPAC Name |
2,6-dibromo-4-fluorobenzoyl chloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H2Br2ClFO/c8-4-1-3(11)2-5(9)6(4)7(10)12/h1-2H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KORVHKSEYRLKIV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C(=C1Br)C(=O)Cl)Br)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H2Br2ClFO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
316.35 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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